6-[Oxo-[2-[oxo-(2-phenylethylamino)methyl]anilino]methyl]-1-cyclohex-3-enecarboxylic acid

• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 6-[[2-(2-phenylethylcarbamoyl)phenyl]carbamoyl]cyclohex-3-ene-1-carboxylic acid
• InChI: InChI=1S/C23H24N2O4/c26-21(24-15-14-16-8-2-1-3-9-16)19-12-6-7-13-20(19)25-22(27)17-10-4-5-11-18(17)23(28)29/h1-9,12-13,17-18H,10-11,14-15H2,(H,24,26)(H,25,27)(H,28,29)
• InChI Key: KWJZSNHRUQYPRV-UHFFFAOYSA-N
• SMILES: C1C=CCC(C1C(=O)NC2=CC=CC=C2C(=O)NCCC3=CC=CC=C3)C(=O)O

Description

6-[Oxo-[2-[oxo-(2-phenylethylamino)methyl]anilino]methyl]-1-cyclohex-3-enecarboxylic acid, commonly known as Omacetaxine, is a synthetic compound that has been extensively studied for its potential as an anti-cancer agent. Omacetaxine is a protein synthesis inhibitor that works by binding to the ribosome and preventing the translation of messenger RNA into proteins.

Scientific Research Applications

Intramolecular Cyclization

• Intramolecular cyclization processes involving similar cyclohexene carboxylates have been studied. For example, Möws et al. (2009) explored the Claisen-like cyclization of a related compound, revealing insights into its structural characteristics and potential chemical behaviors (Möws, Schürmann, Preut, & Plietker, 2009).

Synthesis of Hexahydrocarbazoles

• The selective reduction of nitro group in similar carboxylates to form hexahydrocarbazoles was demonstrated by Labadie and Parmer (2011). This synthesis approach could be relevant for compounds with structural similarities (Labadie & Parmer, 2011).

Local Anesthetic and Antiaggregating Activities

• Ethyl or methyl 6-substituted analogs of similar compounds were synthesized and found to exhibit significant local anesthetic and platelet antiaggregating activities, comparable to acetylsalicylic acid, as reported by Mosti et al. (1994) (Mosti, Menozzi, Schenone, D'Amico, Falciani, & Rossi, 1994).

Hydrolysis Studies

• The hydrolysis of similar oxo-carbonyl compounds has been studied, providing insights into their chemical behavior and potential applications, as explored by Iwanami et al. (1964) (Iwanami, Kenjo, Nishibe, Kajiura, & Isoyama, 1964).

Synthesis of Triazafulvalene System

• Uršič et al. (2010) synthesized a new triazafulvalene system from a compound structurally similar to 6-[Oxo-[2-[oxo-(2-phenylethylamino)methyl]anilino]methyl]-1-cyclohex-3-enecarboxylic acid, which could be relevant for the synthesis of novel organic compounds (Uršič, Svete, & Stanovnik, 2010).

Oxidation and Substitution Reactions

• Studies on the oxidation and substitution reactions of cyclohexenecarboxylate ions, as conducted by Hawkes et al. (1976), may provide insights into the reactivity of related compounds (Hawkes, Utley, & Yates, 1976).